Cas no 1366406-64-5 (2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1366406-64-5
• MF: C₁₃H₁₅BF₄O₃
• MW: 306.061018228531
• MDL: MFCD18756751
• CID: 4593765
• PubChem ID: 89685595
• Update Time: 2025-05-20

2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-
• 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18756751
• Inchi： 1S/C13H15BF4O3/c1-11(2)12(3,4)21-14(20-11)8-5-6-9(15)10(7-8)19-13(16,17)18/h5-7H,1-4H3
• InChI Key： TVLVJEMZBKCRRE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(F)C(OC(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1366406-64-5)

2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 1366406-64-5, is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The presence of both fluoro and trifluoromethoxy substituents on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable intermediate in the synthesis of biologically active molecules.

The structure of 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a borylated aromatic ring that is highly reactive in palladium-catalyzed cross-coupling reactions. The tetramethyl-substituted dioxaborolane core enhances the stability of the boronate ester functionality while maintaining high reactivity. This balance is crucial for applications in pharmaceutical synthesis, where both reactivity and stability are paramount. The fluoro group at the para position relative to the boronate ester contributes to electron-withdrawing effects, which can influence the reactivity and selectivity of the coupling reactions. Additionally, the trifluoromethoxy group provides further electronic modulation and can enhance metabolic stability in drug candidates.

In recent years, boronate esters have been extensively studied for their role in drug development due to their ability to participate in carbon-carbon bond formation under mild conditions. The compound 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been utilized in the synthesis of various heterocyclic compounds and complex molecular architectures. Its incorporation into drug candidates has shown promise in improving pharmacokinetic properties such as solubility and bioavailability. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors and antiviral agents.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The Suzuki-Miyaura coupling, a cornerstone reaction in modern organic synthesis, relies heavily on boronate esters as coupling partners. The reaction between 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and aryl halides or pseudohalides provides a straightforward route to construct biaryl systems. These biaryl structures are prevalent in many pharmacologically active compounds and serve as key motifs in medicinal chemistry.

The influence of the fluoro and trifluoromethoxy substituents on the aromatic ring cannot be overstated. Fluorine atoms are known to modulate both physical properties (such as lipophilicity) and biological activity (such as binding affinity). The electron-withdrawing nature of fluorine can enhance the reactivity of the boronate ester by stabilizing negative charge development during the coupling process. On the other hand, the trifluoromethoxy group introduces additional steric hindrance and electronic effects that can influence regioselectivity. These features make this compound particularly useful for constructing complex molecular frameworks with precise control over stereochemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. For example, transition-metal-catalyzed borylation reactions have been refined to achieve higher selectivity and efficiency when incorporating boronate esters into target molecules. These improvements have enabled chemists to access previously challenging scaffolds with greater ease. Additionally, computational studies have provided deeper insights into the mechanistic aspects of boronate ester reactions, aiding in the design of optimized synthetic routes.

The pharmaceutical industry has also embraced boronate esters for their potential therapeutic applications. Boron-containing compounds have a long history in medicine dating back to drugs like bortezomib (a proteasome inhibitor used in cancer therapy). The unique properties of 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1，3，2-dioxaborolane make it a promising candidate for developing new drugs targeting various diseases. Its ability to participate in cross-coupling reactions allows for rapid assembly of complex drug molecules with tailored biological activities.

In conclusion, 2-[4-fluoro-3-(trifluoromethoxy)phenyl]-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No. 1366406-64-5) is a versatile and highly functional organoboron compound with significant applications in pharmaceutical chemistry。 Its unique structural features， including the presence of both fluoro and trifluoromethoxy substituents， make it an invaluable tool for constructing biologically active molecules。 As research continues to uncover new synthetic methodologies and therapeutic applications， this compound is poised to remain at forefront of chemical innovation。